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Compound of Interest

Compound Name: Cox B-IN-1

Cat. No.: B15568368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for

Celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor. Adherence to these procedures is

critical for ensuring laboratory safety and minimizing risks associated with this compound.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Celecoxib, appropriate personal protective equipment is mandatory to prevent

exposure. The following table summarizes the required PPE and general safety and hygiene

practices.
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Equipment/Practice Specification Purpose

Eye Protection

Chemical safety goggles or

glasses conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.

Protects eyes from dust and

splashes.

Hand Protection Protective gloves (e.g., nitrile). Prevents skin contact.

Body Protection
Protective clothing, such as a

lab coat.
Minimizes skin exposure.

Respiratory Protection

Use a respiratory filter device

for brief exposure or low

pollution. For intensive or

longer exposure, a self-

contained respiratory

protective device is necessary.

Prevents inhalation of dust or

aerosols.

General Hygiene

Wash hands before breaks

and at the end of work. Keep

away from foodstuffs,

beverages, and feed. Store

protective clothing separately.

Prevents accidental ingestion

and contamination.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Celecoxib and ensuring

a safe laboratory environment.

Aspect Procedure

Safe Handling

Avoid the formation of dust. Do not breathe

dust, vapor, mist, or gas. Use only under a

chemical fume hood.

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place. Store locked up and away

from foodstuffs.
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Disposal Plan
The disposal of Celecoxib and its contaminated materials must be conducted in accordance

with local, regional, national, and international regulations.

Waste Type Disposal Method

Unused/Expired Celecoxib

Dispose of contents/container to an approved

waste disposal plant. Do not allow it to enter

sewers or surface/ground water.

Contaminated Materials
Dispose of as hazardous waste according to

regulations.

General Guidance

For household disposal, it is recommended to

mix the substance with an undesirable material

like used coffee grounds or cat litter, place it in a

sealed bag, and dispose of it in the trash.[1][2]

For laboratory settings, consult with your

institution's environmental health and safety

department for specific protocols.

Signaling Pathway and Experimental Workflow
Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the

cyclooxygenase-2 (COX-2) enzyme.[3][4] This inhibition prevents the conversion of arachidonic

acid into prostaglandins, which are key mediators of pain and inflammation.[4]
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Caption: Mechanism of action of Celecoxib.

The following workflow outlines a typical procedure for handling Celecoxib in a laboratory

setting, from receiving the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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